Cas no 53984-12-6 (1-(3,4-Dichlorophenyl)propan-1-ol)

• Product Name: 1-(3,4-Dichlorophenyl)propan-1-ol
• CAS No: 53984-12-6
• MF: C₉H₁₀Cl₂O
• MW: 205.081100940704
• MDL: MFCD10645145
• CID: 355916
• PubChem ID: 19743011
• Update Time: 2023-08-03

1-(3,4-Dichlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,4-dichloro-a-ethyl-
• 1-(3,4-dichlorophenyl)propan-1-ol
• 1-(3,4-Dichlorophenyl)-1-propanol
• Z235447502
• 1-(3,4-Dichlorophenyl)propan-1-ol

• MDL： MFCD10645145
• Inchi： 1S/C9H10Cl2O/c1-2-9(12)6-3-4-7(10)8(11)5-6/h3-5,9,12H,2H2,1H3
• InChI Key： PJYGECCAJOYJMK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CC)O)Cl

Computed Properties

• Exact Mass: 204.011
• Monoisotopic Mass: 204.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2